Cas no 2098013-70-6 (6-(2-Aminoethoxy)-N-cyclohexylpyrimidin-4-amine)

• Product Name: 6-(2-Aminoethoxy)-N-cyclohexylpyrimidin-4-amine
• CAS No: 2098013-70-6
• MF: C₁₂H₂₀N₄O
• MW: 236.313402175903
• CID: 4776086
• Update Time: 2025-05-19

6-(2-Aminoethoxy)-N-cyclohexylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 6-(2-aminoethoxy)-N-cyclohexylpyrimidin-4-amine
• 6-(2-Aminoethoxy)-N-cyclohexylpyrimidin-4-amine

• Inchi： 1S/C12H20N4O/c13-6-7-17-12-8-11(14-9-15-12)16-10-4-2-1-3-5-10/h8-10H,1-7,13H2,(H,14,15,16)
• InChI Key： JKWWNYOAFHZQAU-UHFFFAOYSA-N
• SMILES： O(CCN)C1=CC(=NC=N1)NC1CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 209
• XLogP3: 1.7
• Topological Polar Surface Area: 73.1

Additional information on 6-(2-Aminoethoxy)-N-cyclohexylpyrimidin-4-amine

6-(2-Aminoethoxy)-N-cyclohexylpyrimidin-4-amine (CAS 2098013-70-6): A Comprehensive Overview

6-(2-Aminoethoxy)-N-cyclohexylpyrimidin-4-amine (CAS 2098013-70-6) is a specialized pyrimidine derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique aminoethoxy and cyclohexylamine functional groups, serves as a valuable intermediate in the synthesis of bioactive molecules. Its molecular structure, C12H20N4O, offers versatility in drug design, particularly in targeting kinase pathways and modulating cellular signaling.

The growing interest in 6-(2-Aminoethoxy)-N-cyclohexylpyrimidin-4-amine aligns with current trends in precision medicine and targeted therapy development. Researchers are increasingly exploring its potential as a kinase inhibitor scaffold, especially in oncology and inflammatory disease applications. The compound's hydrogen-bonding capacity and lipophilic balance make it particularly suitable for optimizing drug-like properties in lead optimization phases.

From a synthetic chemistry perspective, CAS 2098013-70-6 demonstrates remarkable stability under various reaction conditions, making it a reliable building block for medicinal chemistry programs. Recent publications highlight its utility in creating selective protein binders, with particular emphasis on its role in developing ATP-competitive inhibitors. The pyrimidine core provides an excellent platform for structure-activity relationship (SAR) studies, allowing for systematic modifications to enhance potency and selectivity.

Market analysis indicates rising demand for 6-(2-Aminoethoxy)-N-cyclohexylpyrimidin-4-amine among contract research organizations (CROs) and academic laboratories. This trend reflects the broader pharmaceutical industry's focus on small molecule therapeutics and fragment-based drug discovery. The compound's commercial availability has expanded significantly since 2020, with multiple suppliers now offering it in research quantities with >95% purity.

Quality control protocols for CAS 2098013-70-6 typically involve HPLC-UV analysis and mass spectrometry verification. Storage recommendations suggest maintaining the compound at -20°C under inert atmosphere to preserve its chemical integrity. When handling this material, standard laboratory precautions for amine-containing compounds should be observed, including use of personal protective equipment and proper ventilation.

Recent patent literature reveals innovative applications of 6-(2-Aminoethoxy)-N-cyclohexylpyrimidin-4-amine in developing allosteric modulators for protein targets. Its structural features enable diverse molecular recognition patterns, particularly in binding pockets with both polar and hydrophobic regions. Computational chemistry studies suggest favorable ADME properties for derivatives based on this scaffold, addressing key challenges in drug development.

The global market for pyrimidine-based intermediates like CAS 2098013-70-6 is projected to grow at 6.8% CAGR through 2028, driven by increased R&D investment in targeted therapies. Regional analysis shows particularly strong demand from North American and Asian biotechnology hubs. Current pricing trends indicate stability in the $250-$400 per gram range for research quantities, with bulk purchases attracting significant discounts.

From a regulatory standpoint, 6-(2-Aminoethoxy)-N-cyclohexylpyrimidin-4-amine is not currently classified under restricted substance lists in major markets. However, researchers should verify local regulations before international shipments. The compound's non-hazardous nature at research scales simplifies logistics compared to many other pharmaceutical intermediates.

Future research directions for CAS 2098013-70-6 include exploration of its metal coordination chemistry and potential in catalytic applications. Early-stage investigations suggest possible utility in designing artificial enzyme mimics, leveraging its bifunctional character. These developments could open new avenues beyond its current pharmaceutical applications.

For researchers sourcing 6-(2-Aminoethoxy)-N-cyclohexylpyrimidin-4-amine, key considerations include supplier reputation, batch-to-batch consistency, and availability of analytical certificates. Leading manufacturers typically provide comprehensive spectroscopic data (1H NMR, 13C NMR, HRMS) and chromatographic purity documentation. Custom synthesis options are also available for projects requiring specific isotopic labeling or structural modifications.